Cas no 544-76-3 (Hexadecane)

Hexadecane (C₁₆H₃₄) is a high-purity, straight-chain alkane hydrocarbon widely utilized in industrial and research applications. Its inert nature, stability, and well-defined boiling point (287°C) make it a reliable solvent, calibration standard, and reference material in chromatography and spectroscopy. As a non-polar solvent, hexadecane is particularly valuable in studies of hydrophobic interactions, lubrication, and phase behavior. Its low volatility and minimal reactivity ensure consistent performance in high-temperature processes. Additionally, hexadecane serves as a key component in synthetic fuels, waxes, and specialty chemicals. Available in various purity grades, it meets stringent requirements for analytical and formulation applications.
Hexadecane structure
Hexadecane structure
Product Name:Hexadecane
CAS No:544-76-3
MF:C16H34
MW:226.441165447235
MDL:MFCD00008998
CID:82490
PubChem ID:24874250
Update Time:2025-05-27

Hexadecane Chemical and Physical Properties

Names and Identifiers

    • n-Hexadecane
    • Reference Material for Flash Point Certified by The Japan Petroleum Institute, Hexadecane
    • Hexadecane [Standard Material for GC]
    • D-3524 Column Resolution Mix
    • Hexadecane
    • Hexadecane & Stearic acid
    • Hexadecane solution
    • n-Hexadecane & n-Octadecane - ASTM-D2887 Column Test Mix
    • n-Hexadecane Solution
    • n-Hexadecaneneat
    • Alkane C16
    • Bioctyl
    • N-HEXADECANE-D34
    • Cetane
    • Cetan
    • CH3-[CH2]14-CH3
    • Zetan
    • Hexadekan
    • n-cetane
    • Hexadecane solution 99%, SuperDry, with molecular sieves ,Water≤50 ppm (by K.F.)
    • MDL: MFCD00008998
    • Inchi: 1S/C16H34/c1-3-5-7-9-11-13-15-16-14-12-10-8-6-4-2/h3-16H2,1-2H3
    • InChI Key: DCAYPVUWAIABOU-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCC
    • BRN: 1736592

Computed Properties

  • Exact Mass: 226.26600
  • Monoisotopic Mass: 226.266
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 13
  • Complexity: 92.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: Colorless liquid, colorless leafy solid at low temperature.
  • Density: 0.773 g/mL at 25 °C(lit.)
  • Melting Point: 18 °C (lit.)
  • Boiling Point: 287 °C(lit.)
  • Flash Point: Fahrenheit: 275 ° f < br / > Celsius: 135 ° C < br / >
  • Refractive Index: n20/D 1.434(lit.)
  • Solubility: Soluble in alcohol, acetone, ether.
  • Water Partition Coefficient: This product is soluble in acetone, alcohol, ether. It is insoluble in water.Soluble in alcohol, acetone, chloroform, and ether. insoluble in water
  • Stability/Shelf Life: Stable. Substances to be avoided include strong oxidizing agents. Combustible. Hygroscopic.
  • PSA: 0.00000
  • LogP: 6.48760
  • Solubility: It is miscible with ether, petroleum ether and trichloromethane, slightly soluble in hot ethanol, and insoluble in water
  • Vapor Pressure: 1 mmHg ( 105.3 °C)
  • Sensitiveness: Easy to absorb moisture, inflate operation and storage

Hexadecane Security Information

  • Symbol: GHS07
  • Prompt:dangerous
  • Signal Word:Warning
  • Hazard Statement: H315
  • Warning Statement: P301+P310,P331
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 65-66
  • Safety Instruction: S26-S36
  • RTECS:ML9200000
  • Hazardous Material Identification: Xn
  • Safety Term:S24/25
  • Storage Condition:room temp
  • TSCA:Yes
  • Risk Phrases:R38

Hexadecane Customs Data

  • HS CODE:2901100000
  • Customs Data:

    China Customs Code:

    2901100000

    Overview:

    2901100000 Saturated acyclic hydrocarbon.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

    Summary:

    2901100000 saturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

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Production Method 1

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Tin oxide ,  Titania ;  120 min, 298 K
Reference
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Production Method 2

Reaction Conditions
1.1 Catalysts: Zinc ;  6 h, 1 bar, 420 °C
Reference
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Production Method 3

Reaction Conditions
1.1 Catalysts: Iron ,  Calcium ;  15 min, 500 °C
Reference
Preparation of sodium silicate/red mud-based ZSM-5 with glucose as a second template for catalytic cracking of waste plastics into useful chemicals
Wang, Xiaofeng; et al, RSC Advances, 2022, 12(34), 22161-22174

Production Method 4

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Reference
Lignin Depolymerization: A Comparison of Methods to Analyze Monomers and Oligomers
Bartolomei, Erika; et al, ChemSusChem, 2020, 13(17), 4633-4648

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